Cas no 1804672-17-0 (Ethyl 2-bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 2-bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1804672-17-0
• MF: C₁₁H₉BrF₅NO₂
• MW: 362.090679883957
• CID: 4864836
• Update Time: 2025-10-31

Ethyl 2-bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H9BrF5NO2/c1-2-20-6(19)3-5-4-18-9(12)7(10(13)14)8(5)11(15,16)17/h4,10H,2-3H2,1H3
• InChI Key： HQCBSXGUAJQPND-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(C(F)(F)F)=C(C=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 3.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate

Ethyl 2-bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate (CAS No. 1804672-17-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate, identified by its CAS number 1804672-17-0, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative is characterized by its unique structural features, which include bromine, difluoromethyl, and trifluoromethyl substituents, making it a versatile intermediate in the synthesis of various bioactive molecules.

The< strong>pyridine core of this compound is a well-documented scaffold in medicinal chemistry, frequently employed in the development of drugs targeting neurological disorders, infectious diseases, and cancer. The presence of halogenated groups, particularly bromine and fluorinated alkyl groups, enhances the reactivity and lipophilicity of the molecule, facilitating its incorporation into more complex structures. These attributes have positioned Ethyl 2-bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate as a valuable building block in synthetic pathways.

In recent years, there has been a surge in research focused on halogenated pyridines due to their broad spectrum of biological activities. For instance, studies have highlighted the potential of such compounds in inhibiting enzymes involved in tumor growth and metabolism. The< strong>difluoromethyl and< strong>trifluoromethyl groups are particularly noteworthy, as they are known to improve metabolic stability and binding affinity to biological targets. This has led to their extensive use in designing next-generation pharmaceuticals.

The pharmaceutical industry has leveraged Ethyl 2-bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate to develop novel therapeutic agents with enhanced efficacy and reduced side effects. Researchers have reported its utility in synthesizing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The< strong>bromine atom within the molecule allows for further functionalization via cross-coupling reactions, enabling the construction of intricate molecular architectures.

Advances in synthetic methodologies have further expanded the applications of Ethyl 2-bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate. Modern techniques such as palladium-catalyzed coupling reactions and transition-metal-mediated transformations have made it possible to incorporate this intermediate into a wide array of pharmacophores. These innovations have not only streamlined the synthesis process but also opened new avenues for drug discovery.

The< strong>biological significance of halogenated pyridines cannot be overstated. Preclinical studies have demonstrated that compounds containing these motifs exhibit potent activity against various pathogens and disease markers. For example, derivatives of Ethyl 2-bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate have shown promise in combating drug-resistant bacteria and viral infections. This underscores the importance of this compound as a precursor in developing novel antibiotics and antivirals.

The< strong>synthetic versatility of Ethyl 2-bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate is further highlighted by its role in generating enantiomerically pure compounds through asymmetric synthesis. This capability is essential for producing chiral drugs that exhibit optimal pharmacological profiles. The integration of this intermediate into catalytic systems has enabled researchers to achieve high yields and enantiopurity, meeting the stringent requirements of modern drug development.

In conclusion, Ethyl 2-bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate (CAS No. 1804672-17-0) stands as a cornerstone in pharmaceutical synthesis. Its unique structural attributes and reactivity make it an indispensable tool for medicinal chemists striving to develop innovative therapeutics. As research continues to uncover new applications for halogenated pyridines, this compound is poised to play an even more pivotal role in shaping the future of drug discovery and development.